Cas no 2228578-35-4 (1-1-(2-bromo-4-fluorophenyl)cyclopropylethan-1-one)

• Product Name: 1-1-(2-bromo-4-fluorophenyl)cyclopropylethan-1-one
• CAS No: 2228578-35-4
• MF: C₁₁H₁₀BrFO
• MW: 257.098906040192
• CID: 6187160
• PubChem ID: 165644890
• Update Time: 2025-06-14

1-1-(2-bromo-4-fluorophenyl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-bromo-4-fluorophenyl)cyclopropylethan-1-one
• EN300-1925039
• 1-[1-(2-bromo-4-fluorophenyl)cyclopropyl]ethan-1-one
• 2228578-35-4

• Inchi： 1S/C11H10BrFO/c1-7(14)11(4-5-11)9-3-2-8(13)6-10(9)12/h2-3,6H,4-5H2,1H3
• InChI Key： ONIODCJWHAGKGZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(C(C)=O)CC1)F

Computed Properties

• Exact Mass: 255.98991g/mol
• Monoisotopic Mass: 255.98991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-1-(2-bromo-4-fluorophenyl)cyclopropylethan-1-one

Comprehensive Overview of 1-(2-Bromo-4-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228578-35-4)

1-(2-Bromo-4-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228578-35-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a cyclopropyl ring fused with a 2-bromo-4-fluorophenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting complex diseases.

In recent years, the compound has been explored for its role in kinase inhibition, a hot topic in oncology and inflammation research. With the growing prevalence of personalized medicine, scientists are investigating how 1-(2-Bromo-4-fluorophenyl)cyclopropylethan-1-one can be tailored to modulate specific biological pathways. Its bromine and fluorine substituents enhance its reactivity, enabling precise modifications for targeted drug design. This aligns with the current trend of fragment-based drug discovery, where small, versatile building blocks are prioritized.

The agrochemical industry also shows interest in this compound, as its structural motifs are found in crop protection agents. With global concerns about food security and sustainable agriculture, researchers are evaluating its derivatives for pest control and plant growth regulation. The cyclopropyl moiety, in particular, is known to improve metabolic stability, a critical factor in developing long-lasting agrochemicals.

From a synthetic chemistry perspective, CAS No. 2228578-35-4 is often discussed in the context of cross-coupling reactions and palladium-catalyzed transformations. These methods are essential for constructing complex molecules, and the compound’s bromo group serves as a reactive handle for such processes. Laboratories focusing on green chemistry are also exploring eco-friendly protocols to produce this intermediate, addressing the demand for sustainable synthesis.

Analytical characterization of 1-(2-Bromo-4-fluorophenyl)cyclopropylethan-1-one typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools ensure high purity and accurate structural confirmation, which are vital for downstream applications. The compound’s stability under various conditions is another area of study, especially for researchers optimizing storage conditions and handling protocols.

In summary, 1-(2-Bromo-4-fluorophenyl)cyclopropylethan-1-one (CAS No. 2228578-35-4) is a multifaceted compound with promising applications in drug development, agrochemicals, and synthetic chemistry. Its relevance to contemporary research themes like targeted therapy, sustainability, and high-throughput screening makes it a subject of ongoing investigation. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in modern science.